1-Phenylpenta-1,4-dien-1-YL hexanoate

• CAS No.: 61666-03-3
• Molecular Formula: C17H22O2
• Molecular Weight: 258.35 g/mol
• IUPAC Name: 1-phenylpenta-1,4-dienyl hexanoate
• InChI: InChI=1S/C17H22O2/c1-3-5-8-14-17(18)19-16(13-6-4-2)15-11-9-7-10-12-15/h4,7,9-13H,2-3,5-6,8,14H2,1H3
• InChI Key: XMWGXBLJYHZODM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)OC(=CCC=C)C1=CC=CC=C1

Description

1-Phenylpenta-1,4-dien-1-YL hexanoate is a synthetic chemical compound offered for research and development purposes. This molecule features a penta-1,4-dien-3-one backbone, a structure derived from curcumin analogs that is of significant interest in medicinal and agricultural chemistry. Compounds based on the penta-1,4-dien-3-one scaffold are extensively documented in scientific literature for their diverse biological activities. Research indicates that this class of compounds shows promising potential in the development of antiviral agents, particularly against plant viruses like the Tobacco Mosaic Virus (TMV) and Cucumber Mosaic Virus (CMV) . Some derivatives have demonstrated excellent protective, curative, and inactivation activities, with efficacy surpassing that of commercial agents like ningnanmycin and ribavirin . The mechanism of action for these antiviral properties is often associated with the compound's ability to bind to the virus's coat protein, thereby inhibiting its replication and assembly . Additionally, penta-1,4-dien-3-one derivatives have shown notable antibacterial activities against phytopathogenic bacteria such as Xanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas axonopodis pv. citri (Xac) . Beyond agrochemical applications, this structural class is also investigated for its antiproliferative and anticancer properties in pharmaceutical research . The hexanoate ester group in 1-Phenylpenta-1,4-dien-1-YL hexanoate may influence the compound's lipophilicity, potentially affecting its bioavailability and cellular uptake. Researchers can utilize this compound as a key intermediate or precursor for further chemical modifications to explore structure-activity relationships and develop new active molecules. This product is strictly for research use in laboratory settings. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate safety precautions.

Preparation Methods

The synthesis of 1-phenylpenta-1,4-dien-1-yl hexanoate typically involves the reaction of phenylacetylene with hexanoic acid under specific conditions. The reaction is often catalyzed by a palladium-based catalyst to facilitate the coupling of the phenyl and hexanoate groups. Industrial production methods may involve the use of continuous flow reactors to optimize yield and efficiency .

Chemical Reactions Analysis

1-Phenylpenta-1,4-dien-1-yl hexanoate undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids or ketones.

Reduction: Reduction reactions typically involve the use of hydrogen gas in the presence of a palladium catalyst, resulting in the formation of alkanes.

Substitution: Nucleophilic substitution reactions can occur at the phenyl ring, often using reagents like sodium hydroxide or halogens, producing substituted phenyl derivatives.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and polymers.

Biology: Research has explored its role in biological systems, particularly in the study of enzyme interactions and metabolic pathways.

Medicine: The compound has shown promise in the development of pharmaceutical agents, particularly in antiviral and antibacterial applications.

Industry: It is used in the production of specialty chemicals and materials, including coatings and adhesives.

Mechanism of Action

The mechanism by which 1-phenylpenta-1,4-dien-1-yl hexanoate exerts its effects involves its interaction with specific molecular targets. For instance, in antiviral applications, it binds to viral coat proteins, inhibiting their function and preventing viral replication. The compound’s structure allows it to interact with various enzymes and receptors, modulating their activity and influencing biological pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Phenyl-Substituted Dienyl Derivatives

• It is synthesized via MnO₂ oxidation of the corresponding alcohol, yielding a yellow solid (68% efficiency) . The ketone group increases polarity, making it less volatile than ester analogs. Applications include synthetic intermediates in organic chemistry.

• 1,4-Pentanedione, 1-[4-(2-propenyl)phenyl] (CAS: 195137-41-8):
  A diketone derivative with a propenyl-substituted phenyl group. The dual ketone groups enhance reactivity in condensation reactions, contrasting with the ester’s hydrolytic stability. Its applications are undocumented but may relate to polymer precursors .

Hexanoate Esters

• Ethyl Hexanoate (CAS: 123-66-0): A simple ester of hexanoic acid and ethanol, widely used as a flavoring agent in beverages (e.g., Chinese liquors, where concentrations reach 2,221 mg/L). Its low molecular weight (144.21 g/mol) and linear structure confer high volatility and fruity aroma, unlike the bulkier phenyl-substituted analog .